Cas no 14700-26-6 (Pentathionic acid)

• Product Name: Pentathionic acid
• CAS No: 14700-26-6
• MF: H₂O₆S₅
• MW: 258.337274074554
• CID: 185059
• PubChem ID: 190213
• Update Time: 2025-04-19

Pentathionic acid Chemical and Physical Properties

Names and Identifiers

• Pentathionic acid
• Pentathionicacid (H2S5O6)
• Thiosulfuric acid (H2S5O6)
• Trisulfanedisulfonic acid
• Q27272139
• UNII-98R9TZ772P
• 98R9TZ772P
• DTXSID70894953
• CHEMBL3754892
• 14700-26-6
• PENTATHIONIC ACID (H2S5O6)

• Inchi： 1S/H2O6S5/c1-10(2,3)8-7-9-11(4,5)6/h(H,1,2,3)(H,4,5,6)
• InChI Key： JEIULZGUODBGJK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)SSSS(=O)(=O)O

Computed Properties

• Exact Mass: 257.84556
• Monoisotopic Mass: 257.84549365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 201Ų

Experimental Properties

• PSA: 108.74